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Compound of Interest

Compound Name: O-Decylhydroxylamine

Cat. No.: B3381999 Get Quote

Bioorthogonal Chemistry: Oxime Ligation
The most prominent application of O-alkylhydroxylamines is in bioorthogonal chemistry, a set of

reactions that can occur in living systems without interfering with native biochemical processes.

The reaction between an aminooxy group and a carbonyl group, termed "oxime ligation," is a

cornerstone of this field.[1] It is valued for its high chemoselectivity, as aldehydes and ketones

are relatively rare in biological systems, ensuring minimal off-target reactions.[1]

The reaction proceeds via a nucleophilic attack of the aminooxy nitrogen on the carbonyl

carbon, forming a stable C=N-O bond.[2] The reaction rate is pH-dependent and can be

significantly accelerated at neutral pH by nucleophilic catalysts, such as aniline and its

derivatives (e.g., m-phenylenediamine).[3][4]
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Applications Resulting Molecules / Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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